![molecular formula C6H6BrNS B031654 2-Amino-4-bromobenzenethiol CAS No. 93933-49-4](/img/structure/B31654.png)
2-Amino-4-bromobenzenethiol
Overview
Description
2-Amino-4-bromobenzenethiol, also known as 4-bromo-2-aminothiophenol, is an organosulfur compound with the chemical formula C6H5BrNSH. It is an important intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It is also used as a reagent in organic synthesis and as a catalyst in various chemical reactions. This compound has been studied extensively for its properties and applications in scientific research, and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Synthesis of Derivatives : Research shows that derivatives of 2-Amino-4-bromobenzenethiol can be synthesized for various applications. For example, Yale and Sheehan (1973) demonstrated the synthesis of 9-Hydroxy-2-methyl-4H-pyrido[1,2-α]pyrimidin-4-one derivatives (Yale & Sheehan, 1973).
Corrosion Inhibition : A study by Verma, Quraishi, and Singh (2015) found that 2-Aminobenzene-1,3-dicarbonitrile derivatives, which are structurally related to this compound, are effective in inhibiting corrosion of mild steel in acidic environments (Verma, Quraishi, & Singh, 2015).
Radiolabelling in Medical Imaging : Johnströma, Stone-Elander, and Duelfer (1994) explored the use of 2-amino-2′-[18F]fluorobenzhydrol, a compound related to this compound, in the synthesis of radiolabelled compounds for medical imaging (Johnströma, Stone-Elander, & Duelfer, 1994).
Biochemical Research : In biochemical research, compounds similar to this compound are used in the study of enzyme activity and drug metabolism. For example, Tateishi, Suzuki, and Shimizu (1978) identified an enzyme in rat liver that catalyzes the formation of thiol-containing metabolites of drugs, which can include derivatives of this compound (Tateishi, Suzuki, & Shimizu, 1978).
Pharmaceutical Applications : The synthesis of pharmaceutical compounds often utilizes derivatives of this compound. Parai and Panda (2009) presented a synthesis method for chiral amino acid derivatives and antibiotic levofloxacin using related compounds (Parai & Panda, 2009).
Chemical Sensing : Grate, Nelson, and Skaggs (2003) explored the use of monolayer-protected gold nanoparticle films, which can include derivatives of this compound, in chemical vapor sensing applications (Grate, Nelson, & Skaggs, 2003).
Safety and Hazards
2-Amino-4-bromobenzenethiol is classified as acutely toxic, causing severe skin burns and eye damage . It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
properties
IUPAC Name |
2-amino-4-bromobenzenethiol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNS/c7-4-1-2-6(9)5(8)3-4/h1-3,9H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKEYPPZTEITNHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)N)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60480122 | |
Record name | 2-amino-4-bromobenzene-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60480122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
93933-49-4 | |
Record name | 2-amino-4-bromobenzene-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60480122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-4-bromobenzene-1-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.